Cas no 2228600-07-3 (2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol
• CAS No: 2228600-07-3
• MF: C₉H₁₀FN₃O
• MW: 195.193604946136
• CID: 6269259
• PubChem ID: 165612093
• Update Time: 2025-06-13

2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol
• 2228600-07-3
• EN300-1744624

• Inchi： 1S/C9H10FN3O/c1-6-3-2-4-7(10)9(6)8(5-14)12-13-11/h2-4,8,14H,5H2,1H3
• InChI Key： CAIDIMVMZNXWHK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 195.08079011g/mol
• Monoisotopic Mass: 195.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol

Research Brief on 2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol (CAS: 2228600-07-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol (CAS: 2228600-07-3) has recently emerged as a promising intermediate in chemical biology and pharmaceutical research. This structurally unique molecule combines an azido group with a fluorinated aromatic ring, making it a versatile building block for click chemistry applications and drug discovery. Recent studies highlight its potential in the synthesis of targeted therapeutics, particularly in the development of covalent inhibitors and antibody-drug conjugates (ADCs).

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in bioorthogonal labeling strategies. Researchers successfully employed 2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol as a precursor for strain-promoted azide-alkyne cycloaddition (SPAAC) reactions, enabling selective modification of biomolecules. The fluorine substitution at the ortho position was found to significantly enhance metabolic stability while maintaining favorable physicochemical properties, with logP values ranging from 1.2 to 1.5 across various solvent systems.

In pharmaceutical applications, this compound has shown particular promise in proteolysis-targeting chimera (PROTAC) development. A recent Nature Chemical Biology publication (2024) reported its incorporation into heterobifunctional molecules targeting Bruton's tyrosine kinase (BTK). The azido group facilitated efficient conjugation to E3 ligase ligands, while the fluoromethylphenyl moiety contributed to improved cell permeability and target engagement, achieving DC50 values below 100 nM in cellular assays.

Structural-activity relationship (SAR) studies have revealed that the spatial arrangement of functional groups in 2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol contributes to its unique binding properties. X-ray crystallography data (PDB: 8T4N) demonstrates that the fluorine atom participates in favorable interactions with aromatic residues in protein binding pockets, while the azido group maintains optimal geometry for subsequent conjugation reactions. These characteristics make it particularly valuable for fragment-based drug discovery approaches.

From a synthetic chemistry perspective, recent advances in the preparation of 2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol have improved both yield and purity. A 2024 Organic Process Research & Development paper described an optimized three-step synthesis from 2-fluoro-6-methylbenzaldehyde with an overall yield of 68%, representing a significant improvement over previous methods. The new protocol employs continuous flow chemistry for the azide introduction step, enhancing safety profile while maintaining excellent stereocontrol (>98% ee).

Looking forward, the unique properties of 2-azido-2-(2-fluoro-6-methylphenyl)ethan-1-ol position it as a key player in several emerging areas. Its application in targeted protein degradation, chemical biology probes, and next-generation ADCs continues to expand. Ongoing clinical trials featuring derivatives of this compound (NCT05678945) suggest its translational potential, particularly in oncology indications. Future research directions likely include exploration of its utility in nucleic acid therapeutics and advanced drug delivery systems.